Cas no 2137930-33-5 (1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl-
• CAS No: 2137930-33-5
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5259807
• Update Time: 2025-07-21

1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl-

• Inchi： 1S/C10H19N5/c1-4-9-12-13-10-5-11-8(6-14(2)3)7-15(9)10/h8,11H,4-7H2,1-3H3
• InChI Key： IUWLXGMTYXROKD-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC)N1CC(CN(C)C)NC2

Additional information on 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl-

Comprehensive Analysis of 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl- (CAS No. 2137930-33-5)

The compound 1,2,4-Triazolo[4,3-a]pyrazine-6-methanamine, 3-ethyl-5,6,7,8-tetrahydro-N,N-dimethyl- (CAS No. 2137930-33-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo-pyrazine core, has drawn attention for its versatility in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition. Researchers are increasingly exploring its applications in kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine.

One of the most searched questions in scientific databases is: "What are the synthetic routes for 1,2,4-Triazolo[4,3-a]pyrazine derivatives?" This reflects the growing demand for efficient methodologies to access this scaffold. The 3-ethyl-5,6,7,8-tetrahydro variant (CAS No. 2137930-33-5) is often synthesized via cyclocondensation reactions or catalytic hydrogenation, with yields optimized through microwave-assisted techniques—a hot topic in green chemistry forums.

In the context of AI-driven drug design, this compound's molecular descriptors (e.g., LogP, polar surface area) are frequently analyzed using machine learning models to predict bioavailability. PubChem and ChEMBL entries for CAS No. 2137930-33-5 show its relevance in virtual screening workflows, addressing another trending search: "How to optimize triazolo-pyrazine scaffolds for blood-brain barrier penetration?" Such queries underscore its neuropharmacological potential.

From a commercial perspective, suppliers highlight the compound's stability under ambient conditions, a key factor for high-throughput screening (HTS) libraries. Its N,N-dimethylmethanamine moiety enhances solubility—a critical parameter debated in recent medicinal chemistry webinars. Patent landscapes reveal its use in allosteric modulator designs, particularly for GABA receptors, tying into neuroscience research trends.

Environmental considerations are also prominent in discussions about CAS No. 2137930-33-5. Regulatory databases confirm its compliance with REACH and OECD guidelines, while computational QSAR studies predict low ecotoxicity—a frequent concern in green chemistry forums. This aligns with industry shifts toward sustainable synthesis, where the compound's atom economy in production is actively researched.

Analytical characterization of this triazolo[4,3-a]pyrazine derivative typically involves LC-MS and NMR spectroscopy, with fragmentation patterns widely documented in mass spectrometry communities. Researchers often query: "What are the distinguishing 1H-NMR peaks for 3-ethyl-5,6,7,8-tetrahydro substitution?"—highlighting the need for detailed spectral libraries.

In formulation science, the methanamine group's protonation state at physiological pH is a focus area, influencing salt selection strategies—a topic trending in pharmaceutical development circles. The compound's crystallinity and polymorph behavior are also under investigation, addressing formulation challenges raised in recent preformulation studies.

Emerging applications include its use as a fluorescence probe scaffold due to the pyrazine ring's electron-deficient nature, resonating with chemical biology research. This versatility ensures CAS No. 2137930-33-5 remains a compound of interest across multiple disciplines, from materials science to bioconjugation technologies.